Cas no 53121-59-8 (phenyl-phosphonothioic acid propyl ester)

• Product Name: phenyl-phosphonothioic acid propyl ester
• CAS No: 53121-59-8
• MF: C₉H₁₃O₂PS
• MW: 216.237082242966
• CID: 937979
• PubChem ID: 11499506
• Update Time: 2025-04-19

phenyl-phosphonothioic acid propyl ester Chemical and Physical Properties

Names and Identifiers

• phenyl-phosphonothioic acid propyl ester
• hydroxy-phenyl-propoxy-sulfanylidene-λ⁵-phosphane
• AG-F-81858
• AGN-PC-00ACAU
• CTK4J7101
• Kalium-O-propylphenylphosphorthioat
• DB-255951
• AKOS015965764
• 53121-59-8
• DTXSID10467620

• Inchi： 1S/C9H13O2PS/c1-2-8-11-12(10,13)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,10,13)
• InChI Key： LLEYANVBVMPFPY-UHFFFAOYSA-N
• SMILES： S=P(C1C=CC=CC=1)(O)OCCC

Computed Properties

• Exact Mass: 216.03738782g/mol
• Monoisotopic Mass: 216.03738782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates